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Compound of Interest

Compound Name: 4-Amino-3-ethylbenzonitrile

Cat. No.: B064667

A Technical Guide to the Safe Handling of 4-Amino-
3-ethylbenzonitrile

Authored for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety protocols and
handling precautions for 4-Amino-3-ethylbenzonitrile. As a crucial intermediate in various
synthetic pathways, a thorough understanding of its toxicological profile and associated risks is
paramount for ensuring laboratory safety and experimental integrity. This guide moves beyond
a standard safety data sheet (SDS) to explain the causality behind safety recommendations,
empowering researchers to work with this compound confidently and securely.

Compound Identification and Physicochemical
Properties

4-Amino-3-ethylbenzonitrile is a substituted aromatic nitrile. Its physical and chemical
characteristics are foundational to understanding its behavior and potential hazards in a
laboratory setting.
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Property Value Source(s)
CAS Number 170230-87-2 [1][2]
Molecular Formula CoH10N:2 [1][2]
Molecular Weight 146.19 g/mol [11[2]
IUPAC Name 4-amino-3-ethylbenzonitrile [1]
4-Cyano-2-ethylaniline, 3-
Synonyms : o [1](2]
ethyl-4-aminobenzonitrile
Solid, white to pale yellow
Appearance _ [3]
crystalline powder
Melting Point 60°C to 66°C [2]

Hazard Analysis and Toxicological Profile

The primary risks associated with 4-Amino-3-ethylbenzonitrile stem from its acute toxicity.

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a clear framework for understanding these hazards.[1]
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Hazard Class GHS Code Description Source(s)

Toxic in contact with

Acute Toxicity, Dermal  H311 ] [1][2]
skin
. Toxic or Harmful if
Acute Toxicity, Oral H301 / H302 [1]
swallowed
Acute Toxicity, o
) - Harmful if inhaled [2]
Inhalation
Skin o
] o H315 Causes skin irritation [1]
Corrosion/Irritation
Serious Eye Causes serious eye
- H319 o [41[5]
Damage/Irritation irritation
Specific Target Organ May cause respirator
p” 9 g STOT SE 3 ) .y. P Y [1]
Toxicity irritation

Signal Word: Danger[1]

Mechanistic Insights and Causality

o Acute Toxicity: The high acute toxicity, particularly via dermal and oral routes, is a significant
concern. The nitrile functional group (-C=N) in related compounds can sometimes be
metabolized to release cyanide, a potent inhibitor of cellular respiration. While this has not
been definitively established for this specific molecule, it is a prudent assumption that
informs the stringent handling requirements. Benzonitrile itself is not metabolized to cyanide,
but substitutions on the ring can alter metabolic pathways.[6] The amino group's presence
may also contribute to toxicity; for instance, the related compound 4-aminobenzonitrile is
known to be a methemoglobin former, which can lead to cyanosis (a bluish discoloration of
the skin due to oxygen deprivation in the blood).[3] This potential for disrupting oxygen
transport underscores the need for immediate medical attention following any significant
exposure.

e Irritation: As a primary amine and aromatic compound, it can act as a skin and eye irritant.
Prolonged contact can defat the skin, leading to dermatitis. Direct contact with the eyes can
cause serious irritation and potential damage.[1][4]
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Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to exposure prevention is critical. The hierarchy of controls dictates
that engineering and administrative controls should be the primary defense, with PPE serving

as the final barrier.

Engineering Controls

e Chemical Fume Hood: All weighing and handling of solid 4-Amino-3-ethylbenzonitrile, as
well as any reactions involving it, must be conducted inside a certified chemical fume hood.
This is non-negotiable and serves to prevent inhalation of fine dust particles and any

potential vapors.

o Ventilation: The laboratory should be well-ventilated with a minimum of 6-12 air changes per

hour to prevent the accumulation of contaminants.

o Safety Stations: Ensure immediate access to a fully functional safety shower and eyewash

station.[3]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical for preventing dermal, ocular, and respiratory

exposure.
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Protection Type Specification

Rationale and Best
] Source(s)
Practices

Nitrile gloves
Hand Protection (minimum 5-mil

thickness)

Nitrile provides good
splash protection
against many
chemicals.[7]
However, it is crucial
to understand that thin
disposable gloves
offer a contact barrier
only and must be
discarded immediately 711201
upon contamination.
[71[8] For prolonged
tasks, consider
double-gloving or
using thicker,
chemical-resistant
gloves.[9] Never reuse

disposable gloves.

Chemical splash

Eye Protection
goggles

Standard safety
glasses are
insufficient. Goggles
that form a seal
[3][11]
around the eyes are
required to protect
against dust particles

and splashes.

Face Protection Full-face shield (in

addition to goggles)

A face shield should [11]
be worn during

procedures with a

high risk of splashing

or vigorous reaction,

such as when

transferring large

quantities or working
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with the material

under pressure.

) Flame-resistant
Body Protection
laboratory coat

Alab coat, fully
buttoned with sleeves
down, is mandatory to
protect skin and
clothing from

contamination.

NIOSH-approved

Respiratory respirator

A respirator may be
necessary if
engineering controls
are insufficient or
during a large-scale
spill cleanup. A
respiratory protection
program that meets
OSHA standards must
be in place.[3]

Standard Operating Procedures for Safe Handling

Adherence to a strict, self-validating protocol is essential for minimizing risk. The following

workflow outlines the key steps for safely handling 4-Amino-3-ethylbenzonitrile in a

laboratory setting.
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Caption: Standard workflow for handling 4-Amino-3-ethylbenzonitrile.
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Emergency Response Protocols

Preparedness is key to mitigating the consequences of an accidental exposure or spill. All
personnel must be familiar with these procedures before beginning work.

EXxposure Response

 Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or has
stopped, provide artificial respiration. Seek immediate medical attention.[3]

« Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with
copious amounts of water for at least 15 minutes, using a safety shower if necessary. Seek
immediate medical attention.[3][5]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes in an
eyewash station, holding the eyelids open. Seek immediate medical attention.[3][5]

 Ingestion: If the person is conscious and alert, rinse their mouth and have them drink 2-4
cups of water or milk. Do not induce vomiting. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.[3]
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Caption: General emergency response flowchart for chemical exposure.

Spill Response

Small Spill (in a fume hood): Wearing appropriate PPE, gently cover the spill with an
absorbent material (e.g., vermiculite or sand). Scoop the material into a labeled, sealed
container for hazardous waste disposal. Decontaminate the area with an appropriate solvent.

Large Spill (outside a fume hood): Evacuate the immediate area. Alert laboratory personnel
and your institution's environmental health and safety (EHS) department. Prevent entry into
the area. A trained emergency response team should handle the cleanup.

Storage, Waste Management, and Transportation
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Storage

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.[3][5]

e The storage area should be secure and accessible only to authorized personnel (i.e., store
locked up).[5][12]

» Store away from incompatible materials, particularly strong oxidizing agents.[13]

Waste Disposal

o All waste contaminated with 4-Amino-3-ethylbenzonitrile, including empty containers,
absorbent materials, and used PPE, must be collected in a clearly labeled, sealed container
for hazardous waste.

» Disposal must be handled by a licensed waste disposal company in accordance with all
local, state, and federal regulations.[5] Do not dispose of down the drain.

Transportation

This material is regulated for transport due to its toxicity.

Regulation Value Source(s)
UN Number UN3439 [2][14][15]
NITRILES, SOLID, TOXIC,
Proper Shipping Name [2][14][15]
N.O.S.
Transport Hazard Class 6.1 (Toxic Substance) [2][14][15]
Packing Group 1] [2][14][15]
Refe rences

PubChem. (n.d.). 4-Amino-3-ethylbenzonitrile. National Center for Biotechnology
Information.

e Cole-Parmer. (n.d.). Material Safety Data Sheet - 4-Aminobenzonitrile, 98%.

e PubChem. (n.d.). 4-Amino-3-methylbenzonitrile. National Center for Biotechnology
Information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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